Cas no 1806338-65-7 (2-Bromo-4-(2-cyanoethyl)phenylacetic acid)
2-Bromo-4-(2-cyanoethyl)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-(2-cyanoethyl)phenylacetic acid
-
- Inchi: 1S/C11H10BrNO2/c12-10-6-8(2-1-5-13)3-4-9(10)7-11(14)15/h3-4,6H,1-2,7H2,(H,14,15)
- InChI Key: IDFCDJAOLSRSLL-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1CC(=O)O)CCC#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 271
- XLogP3: 2
- Topological Polar Surface Area: 61.1
2-Bromo-4-(2-cyanoethyl)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020955-250mg |
2-Bromo-4-(2-cyanoethyl)phenylacetic acid |
1806338-65-7 | 97% | 250mg |
504.00 USD | 2021-06-24 | |
| Alichem | A013020955-500mg |
2-Bromo-4-(2-cyanoethyl)phenylacetic acid |
1806338-65-7 | 97% | 500mg |
839.45 USD | 2021-06-24 | |
| Alichem | A013020955-1g |
2-Bromo-4-(2-cyanoethyl)phenylacetic acid |
1806338-65-7 | 97% | 1g |
1,504.90 USD | 2021-06-24 |
2-Bromo-4-(2-cyanoethyl)phenylacetic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2-Bromo-4-(2-cyanoethyl)phenylacetic acid
Professional Introduction to 2-Bromo-4-(2-cyanoethyl)phenylacetic Acid (CAS No. 1806338-65-7)
2-Bromo-4-(2-cyanoethyl)phenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1806338-65-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its brominated phenyl ring and cyanoethyl side chain, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.
The structure of 2-Bromo-4-(2-cyanoethyl)phenylacetic acid consists of a benzene ring substituted with a bromine atom at the 2-position and an acetic acid moiety linked to a 2-cyanoethyl group at the 4-position. This specific arrangement imparts distinct reactivity, making it a versatile building block for medicinal chemists. The presence of both bromine and cyano groups provides multiple sites for functionalization, enabling the synthesis of a wide array of derivatives with tailored biological activities.
In recent years, there has been growing interest in exploring the pharmacological potential of 2-Bromo-4-(2-cyanoethyl)phenylacetic acid and its derivatives. One particularly promising area of research is its application in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have indicated that compounds structurally related to this molecule may exhibit inhibitory effects on enzymes involved in cancer progression and inflammation.
Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 2-Bromo-4-(2-cyanoethyl)phenylacetic acid. High-throughput virtual screening (HTVS) techniques have been employed to identify potential lead compounds for further experimental validation. These computational approaches have significantly accelerated the drug discovery process, allowing researchers to screen thousands of candidates efficiently. The bromine substituent, in particular, has been found to enhance binding affinity to certain biological targets, making it an attractive feature for medicinal chemists.
The cyanoethyl group in 2-Bromo-4-(2-cyanoethyl)phenylacetic acid also plays a crucial role in determining its chemical behavior. The cyano group can participate in hydrogen bonding interactions, while the ethyl chain provides steric bulk that can influence receptor binding. This balance between polar and non-polar interactions makes it an ideal scaffold for designing molecules with enhanced selectivity and potency.
Furthermore, the synthesis of 2-Bromo-4-(2-cyanoethyl)phenylacetic acid has been optimized for scalability and reproducibility. Modern synthetic methodologies have enabled the production of high-purity batches suitable for both preclinical studies and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds efficiently.
In clinical research, derivatives of 2-Bromo-4-(2-cyanoethyl)phenylacetic acid are being investigated for their potential therapeutic benefits. For example, modifications to the acetic acid moiety have led to compounds with anti-inflammatory properties comparable to existing drugs but with improved pharmacokinetic profiles. Such findings highlight the importance of structural optimization in drug development.
The role of this compound extends beyond pharmaceutical applications. In materials science, derivatives of 2-Bromo-4-(2-cyanoethyl)phenylacetic acid have been explored for their potential use in polymer synthesis and as additives to improve material properties. The unique reactivity of the bromine and cyano groups allows for facile incorporation into larger molecular frameworks, leading to innovative materials with enhanced performance characteristics.
The future prospects for 2-Bromo-4-(2-cyanoethyl)phenylacetic acid are vast and multifaceted. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a pivotal role in the next generation of therapeutics. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into viable clinical candidates.
In conclusion, 2-Bromo-4-(2-cyanoethyl)phenylacetic acid (CAS No. 1806338-65-7) represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features and versatile reactivity make it an indispensable tool for researchers aiming to develop novel therapeutic agents. As our understanding of disease mechanisms evolves, compounds like this will continue to drive innovation across multiple scientific disciplines.
1806338-65-7 (2-Bromo-4-(2-cyanoethyl)phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)